Cas no 161277-28-7 (L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-,[1(S),4(S)]- (9CI))

• Product Name: L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-,[1(S),4(S)]- (9CI)
• CAS No: 161277-28-7
• MF: C₄₄H₅₅N₅O₇
• MW: 765.936811685562
• CID: 219317
• PubChem ID: 460207
• Update Time: 2025-04-19

L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-,[1(S),4(S)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-,[1(S),4(S)]- (9CI)
• benzyl [(2S)-1-({(2S,3R,4R)-5-{[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino}-3-hydroxy-4-[(4-methoxybenzyl)amino]-5-oxo-1-phenylpentan-2-yl}amino)-3-methyl-1-oxobutan-2-yl]carbamate (non-preferred name)
• benzyl N-[(2S)-1-[[(2S,3R,4R)-5-[[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino]-3-hydroxy-4-[(4-methoxyphenyl)methylamino]-5-oxo-1-phenylpentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]ami
• L-Lyxonamide,2,4,5-trideoxy-2-[[(4-methoxyphenyl)methyl]amino]-4-[[3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-,[1(S),4(
• 161277-28-7
• BDBM936
• (2R,3R,4S)-N-[2-[(4-Methoxyphenyl)methylamino]-4-[[N-[(benzyloxy)carbonyl]valyl]amino]-3-hydroxy-5-phenylpentanoyl]valine benzylamide
• CHEMBL104783
• benzyl N-[(1S)-1-[[(1S,2R,3R)-1-benzyl-4-[[(1S)-1-(benzylcarbamoyl)-2-methyl-propyl]amino]-2-hydroxy-3-[(4-methoxyphenyl)methylamino]-4-oxo-butyl]carbamoyl]-2-methyl-propyl]carbamate
• benzyl N-[(1S)-1-{[(2S,3R,4R)-4-{[(1S)-1-(benzylcarbamoyl)-2-methylpropyl]carbamoyl}-3-hydroxy-4-{[(4-methoxyphenyl)methyl]amino}-1-phenylbutan-2-yl]carbamoyl}-2-methylpropyl]carbamate
• DTXSID50167096
• Statine deriv. 16
• (2R,3R,4S)-N-(2-((4-Methoxyphenyl)methylamino)-4-((N-((benzyloxy)carbonyl)valyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide

• Inchi： 1S/C44H55N5O7/c1-29(2)37(41(51)46-27-32-17-11-7-12-18-32)48-43(53)39(45-26-33-21-23-35(55-5)24-22-33)40(50)36(25-31-15-9-6-10-16-31)47-42(52)38(30(3)4)49-44(54)56-28-34-19-13-8-14-20-34/h6-24,29-30,36-40,45,50H,25-28H2,1-5H3,(H,46,51)(H,47,52)(H,48,53)(H,49,54)/t36-,37-,38-,39+,40+/m0/s1
• InChI Key： PTUDGEXQSRHGJV-PLXHNDKISA-N
• SMILES： O[C@@H]([C@H](C(N[C@H](C(NCC1C=CC=CC=1)=O)C(C)C)=O)NCC1C=CC(=CC=1)OC)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 765.41014911g/mol
• Monoisotopic Mass: 765.41014911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 21
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 167Ų